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Compound of Interest

Compound Name: Zinc tannate

Cat. No.: B3285298 Get Quote

Introduction

Zinc tannate emerges as a promising, environmentally conscious alternative for wood

preservation, leveraging the synergistic biocidal and UV-protective properties of both zinc and

tannins. Tannins, which are naturally occurring polyphenolic compounds, exhibit antifungal and

termiticidal activities, while zinc compounds are well-established broad-spectrum biocides. The

reaction between a zinc salt and a tannin solution forms a less soluble zinc tannate complex

within the wood structure, enhancing its resistance to leaching and providing long-term

protection against biotic and abiotic degradation factors. These application notes provide

detailed protocols for the synthesis of zinc tannate, treatment of wood, and subsequent

evaluation of its preservative efficacy.

Experimental Protocols
Synthesis of Zinc Tannate Wood Preservative Solution
This protocol outlines the laboratory-scale preparation of a zinc tannate solution for treating

wood samples. The synthesis is based on the reaction between tannic acid and a zinc salt in

an aqueous medium.

Materials:

Tannic acid powder

Zinc sulfate heptahydrate (ZnSO₄·7H₂O) or Zinc chloride (ZnCl₂)
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Distilled water

Magnetic stirrer and stir bar

Beakers and graduated cylinders

pH meter

Procedure:

Tannin Solution Preparation:

Prepare a 5% (w/v) tannic acid solution by dissolving 50 grams of tannic acid powder in 1

liter of warm distilled water.

Stir the solution using a magnetic stirrer until the tannic acid is completely dissolved.

Zinc Salt Solution Preparation:

Prepare a 5% (w/v) zinc sulfate solution by dissolving 50 grams of zinc sulfate

heptahydrate in 1 liter of distilled water.

Stir until the zinc salt is fully dissolved.

Formation of Zinc Tannate:

Slowly add the zinc sulfate solution to the tannic acid solution while continuously stirring. A

precipitate of zinc tannate will form.

Continue stirring for 1-2 hours to ensure a complete reaction.

The resulting suspension is the zinc tannate treatment solution. The concentration can be

adjusted as needed for specific applications.

Wood Sample Treatment Protocol
This protocol describes the impregnation of wood samples with the prepared zinc tannate
solution using a full-cell (Bethell) process to achieve maximum preservative retention.
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Materials and Equipment:

Wood samples (e.g., Southern Pine, Scots Pine), cut to the desired dimensions (e.g.,

19x19x19 mm for decay tests).

Zinc tannate treatment solution.

Vacuum-pressure impregnation vessel.

Drying oven.

Analytical balance.

Procedure:

Pre-Treatment:

Number and weigh the oven-dried wood samples to determine their initial dry weight (W1).

Impregnation:

Place the wood samples in the impregnation vessel.

Apply an initial vacuum of -0.085 MPa for 30 minutes to remove air from the wood cells.

Introduce the zinc tannate solution into the vessel while maintaining the vacuum until the

samples are fully submerged.

Release the vacuum and apply a hydraulic pressure of 1.0 MPa for 1-2 hours to force the

preservative solution into the wood structure.

Release the pressure and drain the excess solution from the vessel.

Apply a final vacuum for 15-30 minutes to remove excess surface solution.

Post-Treatment:

Remove the treated samples, wipe off excess solution, and weigh them to determine their

wet weight (W2).
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Calculate the preservative retention (R) in kg/m ³ using the formula: R = [(W2 - W1) * C] /

V where C is the concentration of the treatment solution (%) and V is the volume of the

wood sample (m³).

Air-dry the treated samples for 24-48 hours, followed by oven-drying at a low temperature

(e.g., 50°C) until they reach a constant weight.

Antifungal Efficacy Testing Protocol (Agar-Block
Method)
This protocol is adapted from standard laboratory methods (e.g., EN 113) to evaluate the

effectiveness of zinc tannate-treated wood against common wood-destroying fungi.

Materials and Equipment:

Zinc tannate-treated and untreated control wood blocks.

Cultures of wood-decay fungi (e.g., Coniophora puteana - brown rot, Trametes versicolor -

white rot).

Malt extract agar.

Petri dishes.

Incubator maintained at 22°C and 70% relative humidity.

Sterile work environment (laminar flow hood).

Procedure:

Culture Preparation:

Prepare malt extract agar and sterilize it.

Pour the sterile agar into petri dishes and allow it to solidify.

Inoculate the center of each agar plate with a mycelial plug from the stock culture of the

test fungus.
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Incubate the plates until the mycelium covers the entire surface.

Decay Test:

Sterilize the treated and untreated wood blocks.

Aseptically place the sterile wood blocks onto the surface of the actively growing fungal

cultures in the petri dishes.

Seal the petri dishes and incubate them at 22°C and 70% relative humidity for 16 weeks.

Evaluation:

After the incubation period, carefully remove the wood blocks from the petri dishes and

clean off any surface mycelium.

Oven-dry the blocks to a constant weight (Wf).

Calculate the percentage of mass loss for each block using the formula: Mass Loss (%) =

[(Wi - Wf) / Wi] * 100 where Wi is the initial oven-dry weight of the block.

Compare the mass loss of the treated blocks to the untreated controls to determine the

preservative efficacy.

Anti-Termite Efficacy Testing Protocol
This protocol follows standard laboratory procedures (e.g., AWPA E1) to assess the resistance

of zinc tannate-treated wood to subterranean termites.

Materials and Equipment:

Zinc tannate-treated and untreated control wood blocks.

Subterranean termites (e.g., Reticulitermes flavipes, Coptotermes formosanus).

Test containers with a sand substrate.

Forced-draft oven.
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Analytical balance.

Procedure:

Test Setup:

Add a moistened sand substrate to the bottom of each test container.

Place a pre-weighed, oven-dried treated or untreated wood block in each container.

Introduce a specified number of termites (e.g., 200 workers and 2 soldiers) into each

container.

Incubation:

Maintain the test containers in an incubator at 25-28°C and >80% relative humidity for 28

days.

Evaluation:

At the end of the test period, carefully remove the wood blocks and estimate the termite

mortality.

Clean any debris from the wood blocks and oven-dry them to a constant weight.

Calculate the percentage of mass loss for each block due to termite consumption.

Visually rate the wood blocks for termite damage on a scale of 10 (sound, surface nibbles

permitted) to 0 (failure, completely destroyed).

Data Presentation
The following tables summarize the expected performance of zinc tannate-treated wood based

on published data for its constituent components.

Table 1: Antifungal Efficacy of Zinc and Tannin-Based Preservatives
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Preservativ
e

Fungus
Species

Wood
Species

Concentrati
on/Retentio
n

Mass Loss
(%)

Efficacy

**Zinc

Chloride

(ZnCl₂) **

Coniophora

puteana

(brown rot)

Scots Pine 1.5% < 3% Effective

Trametes

versicolor

(white rot)

Scots Pine 1.5% < 3% Effective

Nano Zinc

Oxide (ZnO)
C. puteana Scots Pine

1.0%

(unleached)
< 3% Effective

T. versicolor Scots Pine
Not effective

after leaching
> 3% Ineffective

Tannin-Boron
Coriolus

versicolor
Scots Pine 2.5 kg/m ³ Low

High

resistance

Coniophora

puteana
Scots Pine 2.5 kg/m ³ Low

High

resistance

Table 2: Anti-Termite Efficacy of Zinc and Tannin-Based Preservatives
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Preservativ
e

Termite
Species

Test Type
Mortality
Rate

Mass Loss
(%)

Efficacy

Zinc Borate
Anobium

punctatum
Laboratory

Larvicidal

effect
- Effective

Tannin-

Copper

Complexes

Coptotermes

formosanus

Contact

Toxicity
High - Effective

Tannin-Boron
Reticuliterme

s santonensis
Laboratory High < 3.5%

High

resistance

Tannin

Extracts

Cryptotermes

brevis
Laboratory Increased Reduced

Effective at

15%

concentration

Table 3: Effects of Zinc and Tannin-Based Preservatives on Wood Physical Properties

Preservative Property Effect Reference

Zinc-based (e.g.,

CCA)
Hygroscopicity

Increased at higher

retentions

Dimensional Stability

Reduced shrinkage

and swelling at higher

retentions

Nano Zinc Oxide Water Absorption

Substantial resistance

at >2.5%

concentration

Tannin-based Dimensional Stability Improved

Water Absorption
Decreased

significantly

Visualizations
Workflow and Signaling Pathways
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To cite this document: BenchChem. [Application Notes and Protocols: Zinc Tannate for Wood
Preservation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3285298#zinc-tannate-for-wood-preservation-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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